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Compound of Interest

Compound Name: 2-(2-Butoxyethoxy)ethanol

Cat. No.: B094605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental

protocols for the utilization of Butyl Carbitol (Diethylene Glycol Monobutyl Ether) in the

formulation of hard surface cleaners. The following sections detail the physical and chemical

properties of Butyl Carbitol, a sample cleaning formulation, and rigorous testing protocols to

evaluate the performance, stability, and physical characteristics of such formulations.

Introduction to Butyl Carbitol in Cleaning
Formulations
Butyl Carbitol is a versatile, slow-evaporating glycol ether with a favorable balance of

hydrophilic and hydrophobic properties. Its excellent solvency for a wide range of soils,

coupling capabilities, and 100% water solubility make it a highly effective component in

household and industrial cleaning formulations. It is particularly adept at removing oily soils and

soap scum.

Quantitative Data Summary
The following tables summarize the key physical properties of Butyl Carbitol and provide an

example formulation for a hard surface cleaner.

Table 1: Typical Physical Properties of Butyl Carbitol
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Property Value

Molecular Weight ( g/mol ) 162.2

Boiling Point (°C) 230

Flash Point (°C) 99

Freezing Point (°C) -68

Specific Gravity (25/25°C) 0.951

Viscosity (cP @ 25°C) 4.9

Surface Tension (dynes/cm @ 25°C) 30.0

Water Solubility 100%

(Source: Adapted from various sources)

Table 2: Example Hard Surface Cleaner Formulation

Ingredient Function % by Weight

Deionized Water Solvent 80.0

Sodium C12-14 Alkyl Benzene

Sulfonate
Surfactant 5.2

Sodium Nitrilotriacetate Builder 4.5

Butyl Carbitol Solvent/Coupling Agent 10.1

To cite this document: BenchChem. [Application Notes and Protocols for Butyl Carbitol in
Cleaning Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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